2-amino-1-[(E)-[(3-hydroxyphenyl)methylidene]amino]-N-(2-methylpropyl)-1H-pyrrolo[2,3-b]quinoxaline-3-carboxamide

• IUPAC Name: 2-amino-1-[(E)-(3-hydroxyphenyl)methylideneamino]-N-(2-methylpropyl)pyrrolo[3,2-b]quinoxaline-3-carboxamide
• InChI: InChI=1S/C22H22N6O2/c1-13(2)11-24-22(30)18-19-21(27-17-9-4-3-8-16(17)26-19)28(20(18)23)25-12-14-6-5-7-15(29)10-14/h3-10,12-13,29H,11,23H2,1-2H3,(H,24,30)/b25-12+
• InChI Key: RZWWGLWHPFTVQJ-BRJLIKDPSA-N
• Canonical SMILES: CC(C)CNC(=O)C1=C(N(C2=NC3=CC=CC=C3N=C12)N=CC4=CC(=CC=C4)O)N
• Isomeric SMILES: CC(C)CNC(=O)C1=C(N(C2=NC3=CC=CC=C3N=C12)/N=C/C4=CC(=CC=C4)O)N
• Molecular Formula: C22H22N6O2
• Molecular Weight: 402.4 g/mol
• CAS No.: 836640-39-2

Description

The compound 2-amino-1-[(E)-[(3-hydroxyphenyl)methylidene]amino]-N-(2-methylpropyl)-1H-pyrrolo[2,3-b]quinoxaline-3-carboxamide features a pyrrolo[2,3-b]quinoxaline core, a heterocyclic system known for diverse pharmacological activities. Key structural elements include:

• Position 1: An (E)-configured Schiff base formed by condensation of 3-hydroxybenzaldehyde with the amino group, enabling hydrogen bonding via the hydroxyl group.
• Position 2: A free amino group, which may participate in hydrogen bonding or act as a hydrogen donor.
• Position 3: A carboxamide moiety with an N-(2-methylpropyl) (isobutyl) substituent, contributing to lipophilicity and steric bulk.

This combination of polar (hydroxyl, amino) and nonpolar (isobutyl) groups suggests a balance between solubility and membrane permeability, making it a candidate for drug discovery .

Comparison with Similar Compounds

Key Structural Variations

Analogous compounds differ primarily in two regions:

Substituents on the phenyl ring : Hydroxyl, methoxy, chloro, or heterocyclic groups (e.g., thienyl, pyridinyl).

N-alkyl groups on the carboxamide : Branched aliphatic chains (e.g., isobutyl), ether-containing chains (e.g., methoxyethyl), or aromatic/heterocyclic systems (e.g., phenylethyl, morpholinyl).

Comparative Data Table

Compound Name (Reference)	Phenyl Substituent	N-Alkyl Group	Molecular Formula	Molecular Weight (g/mol)	Notable Properties
Target Compound	3-hydroxyphenyl	2-methylpropyl	C23H23N6O3*	~437.47	High hydrogen bonding potential
	3-hydroxyphenyl	2-methoxyethyl	C21H20N6O3	404.43	Enhanced polarity due to ether group
	2-methoxyphenyl	3-ethoxypropyl	C23H27N5O3	433.50	Increased lipophilicity (ethoxy chain)
	3-ethoxy-4-hydroxyphenyl	2-(cyclohexenyl)ethyl	C29H31N6O4	527.60	Bulky substituent; potential metabolic stability
	2-thienyl	2-phenylethyl	C24H21N5OS	435.52	Heteroaromatic influence on π-π interactions
	2,5-dimethoxyphenyl	2-(4-morpholinyl)ethyl	C25H28N6O4	476.53	High polarity (morpholine); predicted pKa 12.38

*Estimated based on structural similarity to .

Phenyl Ring Modifications

• Hydroxyl Groups (Target, ): Enhance solubility via hydrogen bonding but may increase metabolic conjugation (e.g., glucuronidation). The 3-hydroxy position in the target compound allows for optimal hydrogen donor/acceptor interactions .
• Methoxy/Chloro Groups () : Increase lipophilicity (logP) and may prolong half-life but reduce aqueous solubility. For example, ’s 2-chlorophenyl group adds steric hindrance and electron-withdrawing effects .

N-Alkyl Chain Variations

• Ether-Containing Chains () : Methoxyethyl () and ethoxypropyl () groups introduce polarity, balancing solubility and passive diffusion.
• Aromatic/Bulky Groups () : Phenylethyl () and morpholinyl () substituents may enhance target selectivity through steric or receptor-specific interactions .

Inferred Pharmacological Implications

While explicit activity data are unavailable in the provided evidence, structural trends suggest:

• The target compound ’s 3-hydroxyphenyl and isobutyl groups may offer a favorable balance between solubility (via hydroxyl) and tissue penetration (via isobutyl).
• Compounds with morpholinyl or methoxyethyl chains () might exhibit improved pharmacokinetics due to enhanced solubility.
• Chloro-substituted analogs () could face challenges in solubility but may resist metabolic degradation.